Cas no 500904-25-6 (Carbamic acid, [2-[bis[3-[bis(2-cyanoethyl)amino]propyl]amino]ethyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-[bis[3-[bis(2-cyanoethyl)amino]propyl]amino]ethyl]-,1,1-dimethylethyl ester
• CAS No: 500904-25-6
• MF: C₂₅H₄₂N₈O₂
• MW: 486.653384685516
• CID: 1550797
• Update Time: 2024-08-23

Carbamic acid, [2-[bis[3-[bis(2-cyanoethyl)amino]propyl]amino]ethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[bis[3-[bis(2-cyanoethyl)amino]propyl]amino]ethyl]-,1,1-dimethylethyl ester
• Carbamic acid, [2-[bis[3-[bis(2-cyanoethyl)amino]propyl]amino]ethyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C25H42N8O2/c1-25(2,3)35-24(34)30-14-23-33(21-8-19-31(15-4-10-26)16-5-11-27)22-9-20-32(17-6-12-28)18-7-13-29/h4-9,14-23H2,1-3H3,(H,30,34)
• InChI Key： QVJGAPDDEXQZPP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCN(CCCN(CCC#N)CCC#N)CCCN(CCC#N)CCC#N

Computed Properties

• Exact Mass: 486.34346

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 722.5±60.0 °C(Predicted)
• PSA: 143.21
• pka: 12.76±0.46(Predicted)